Cas no 82398-99-0 (13H-Dibenzo[a,f]quinolizin-13-one, 1,2,3,4,4a,6,7,11b,12,13a-decahydro-9,10-dimethoxy-, oxime, (4aR,11bS,13E,13aS)-rel- (9CI))

13H-Dibenzo[a,f]quinolizin-13-one, 1,2,3,4,4a,6,7,11b,12,13a-decahydro-9,10-dimethoxy-, oxime, (4aR,11bS,13E,13aS)-rel- (9CI) structure
82398-99-0 structure
Product name:13H-Dibenzo[a,f]quinolizin-13-one, 1,2,3,4,4a,6,7,11b,12,13a-decahydro-9,10-dimethoxy-, oxime, (4aR,11bS,13E,13aS)-rel- (9CI)
CAS No:82398-99-0
MF:C19H26N2O3
MW:330.421345233917
CID:2717556

13H-Dibenzo[a,f]quinolizin-13-one, 1,2,3,4,4a,6,7,11b,12,13a-decahydro-9,10-dimethoxy-, oxime, (4aR,11bS,13E,13aS)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 13H-Dibenzo[a,f]quinolizin-13-one, 1,2,3,4,4a,6,7,11b,12,13a-decahydro-9,10-dimethoxy-, oxime, (4aR,11bS,13E,13aS)-rel- (9CI)
    • Inchi: 1S/C19H26N2O3/c1-23-18-9-12-7-8-21-16-6-4-3-5-13(16)15(20-22)11-17(21)14(12)10-19(18)24-2/h9-10,13,16-17,22H,3-8,11H2,1-2H3/b20-15+/t13-,16-,17+/m1/s1
    • InChI Key: CADPBCPVJBOUEG-VEBOUJPXSA-N
    • SMILES: C12=CC(OC)=C(OC)C=C1CCN1[C@@]2([H])C/C(=N\O)/[C@@]2([H])CCCC[C@@]12[H]

13H-Dibenzo[a,f]quinolizin-13-one, 1,2,3,4,4a,6,7,11b,12,13a-decahydro-9,10-dimethoxy-, oxime, (4aR,11bS,13E,13aS)-rel- (9CI) Related Literature

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